N-(3-methoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-4-(4-methoxyphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C23H20N2O3S/c1-27-18-10-8-16(9-11-18)20-15-29-22(21(20)25-12-3-4-13-25)23(26)24-17-6-5-7-19(14-17)28-2/h3-15H,1-2H3,(H,24,26)
• InChI Key: RZTCQHDNVBADLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C23H20N2O3S
• Molecular Weight: 404.5 g/mol

Description

N-(3-methoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C23H20N2O3S and its molecular weight is 404.48. The purity is usually 95%.
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Scientific Research Applications

Atmospheric Reactivity of Methoxyphenols

Methoxyphenols, due to their structural components, have been studied for their atmospheric reactivity, especially as potential tracers for biomass burning and wood burning. These compounds undergo various reactions in the atmosphere, including with OH and NO3 radicals, which are significant for understanding their environmental impact and potential for forming secondary organic aerosols (SOAs). The study by Liu, Chen, and Chen (2022) provides an extensive review of the atmospheric reactivity of methoxyphenols, highlighting their significance in environmental science and potential applications in tracing and mitigating the impact of biomass burning emissions (Liu, Chen, & Chen, 2022).

Synthesis and Applications of Related Compounds

Research on related heterocyclic compounds, such as thiophene analogues, offers insights into the synthesis, biological activity, and potential applications of compounds like N-(3-methoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide. These studies explore the therapeutic properties of heterocyclic compounds and their use in developing drugs targeting the central nervous system (CNS), among other applications. For example, Saganuwan (2017) discusses the potential CNS effects of various heterocycles, indicating the broad applicability of these compounds in medicinal chemistry (Saganuwan, 2017).

Biotechnological Applications

The compound's structure suggests potential for biotechnological applications, particularly in the synthesis of novel materials or as intermediates in the production of pharmaceuticals. Studies on biotechnological routes and chemical syntheses, such as those conducted by Gao, Ma, and Xu (2011), offer insights into how compounds with complex structures can serve as precursors or intermediates in the production of value-added chemicals and materials (Gao, Ma, & Xu, 2011).